3'-Chloroacetamidomethyl-4'-hydroxypropiophenone

• Molecular Formula: C12H14ClNO3
• Molecular Weight: 255.70 g/mol
• IUPAC Name: 2-chloro-N-[(2-hydroxy-5-propanoylphenyl)methyl]acetamide
• InChI: InChI=1S/C12H14ClNO3/c1-2-10(15)8-3-4-11(16)9(5-8)7-14-12(17)6-13/h3-5,16H,2,6-7H2,1H3,(H,14,17)
• InChI Key: QAPAASQPYIRZLS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=C(C=C1)O)CNC(=O)CCl

Description

3'-Chloroacetamidomethyl-4'-hydroxypropiophenone is a useful research compound. Its molecular formula is C12H14ClNO3 and its molecular weight is 255.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 40 ml of concentrated sulfuric acid with stirring under ice-cooling is added a mixture of 10 g of 4'-hydroxypropiophenone and 10 g of N-hydroxymethylchloroacetic amide in a small portion. After addition, the reaction mixture is further stirred under ice-cooling for 130 minutes. The resulting mixture is poured into ice-cold water containing sodium chloride and the solution is extracted with ethyl acetate. The ethyl acetate layer is washed with water and dried over sodium sulfate and then filtered. The filtrate is concentrated under reduced pressure and obtained white crystals are recrystallized from a mixture of hexane and ethanol to give 9.6 g of 3'-chloroacetamidomethyl-4'-hydroxypropiophenone as white crystals, melting at 143°-145° C.